Cas no 2227898-69-1 ((1S)-2,2,2-trifluoro-1-(3-methylpyridin-4-yl)ethan-1-ol)

• Product Name: (1S)-2,2,2-trifluoro-1-(3-methylpyridin-4-yl)ethan-1-ol
• CAS No: 2227898-69-1
• MF: C₈H₈F₃NO
• MW: 191.15043258667
• CID: 6521208
• PubChem ID: 165673265
• Update Time: 2025-11-01

(1S)-2,2,2-trifluoro-1-(3-methylpyridin-4-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-2,2,2-trifluoro-1-(3-methylpyridin-4-yl)ethan-1-ol
• EN300-1963269
• 2227898-69-1

• Inchi： 1S/C8H8F3NO/c1-5-4-12-3-2-6(5)7(13)8(9,10)11/h2-4,7,13H,1H3/t7-/m0/s1
• InChI Key： UNQMYDNNODSQQZ-ZETCQYMHSA-N
• SMILES： FC([C@H](C1C=CN=CC=1C)O)(F)F

Computed Properties

• Exact Mass: 191.05579836g/mol
• Monoisotopic Mass: 191.05579836g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 33.1Ų

Additional information on (1S)-2,2,2-trifluoro-1-(3-methylpyridin-4-yl)ethan-1-ol

Chemical Profile of (1S)-2,2,2-trifluoro-1-(3-methylpyridin-4-yl)ethan-1-ol (CAS No. 2227898-69-1)

(1S)-2,2,2-trifluoro-1-(3-methylpyridin-4-yl)ethan-1-ol, identified by its CAS number 2227898-69-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive study for potential therapeutic applications.

The molecular structure of this compound features a chiral center at the (1S) position, which is a critical factor in determining its stereochemical properties and biological interactions. The presence of a trifluoromethyl group and a 3-methylpyridine moiety introduces unique electronic and steric characteristics that influence its reactivity and binding affinity to biological targets. These structural features make it an intriguing candidate for further exploration in drug discovery and development.

In recent years, there has been growing interest in the development of novel compounds that incorporate fluorine atoms due to their ability to modulate metabolic stability, lipophilicity, and binding affinity. The trifluoromethyl group in (1S)-2,2,2-trifluoro-1-(3-methylpyridin-4-yl)ethan-1-ol contributes to these properties, enhancing its potential as a pharmacophore in medicinal chemistry.

Research studies have demonstrated that compounds with similar structural motifs exhibit diverse biological activities, including anti-inflammatory, anti-cancer, and antimicrobial properties. The 3-methylpyridine ring provides a hydrogen bonding network that can interact with biological targets, while the chiral center allows for the exploration of enantiomeric effects, which are crucial in drug design.

One of the most compelling aspects of this compound is its potential application in the development of next-generation therapeutics. The combination of fluorinated and pyridine-based structures has shown promise in overcoming resistance mechanisms associated with existing drugs. This makes (1S)-2,2,2-trifluoro-1-(3-methylpyridin-4-yl)ethan-1-ol a valuable asset in the quest for innovative pharmaceutical solutions.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of this compound with various biological targets with high accuracy. These computational studies have provided insights into its potential mechanisms of action, suggesting that it may interact with enzymes and receptors involved in critical biological pathways.

The synthesis of this compound presents unique challenges due to its complex stereochemistry and the presence of sensitive functional groups. However, recent improvements in synthetic methodologies have made it more feasible to produce high-purity samples for further characterization and testing. These advancements have opened new avenues for exploring its therapeutic potential.

In conclusion, (1S)-2,2,2-trifluoro-1-(3-methylpyridin-4-yl)ethan-1-ol (CAS No. 2227898-69-1) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities make it a compelling candidate for further research and development. As our understanding of its properties continues to grow, it holds great promise for contributing to the discovery of novel therapeutic agents that address unmet medical needs.